Cas no 1251362-57-8 (3-(4-Amino-5-methyl-1H-pyrazol-1-yl)-1lambda6-thiolane-1,1-dione)
3-(4-Amino-5-methyl-1H-pyrazol-1-yl)-1λ⁶-thiolane-1,1-dione is a heterocyclic sulfone derivative featuring a pyrazole-thiolane scaffold. This compound is of interest in medicinal and synthetic chemistry due to its potential as a versatile intermediate for designing biologically active molecules. The presence of both amino and sulfone functional groups enhances its reactivity, enabling selective modifications for targeted applications. Its rigid structure and electron-rich pyrazole moiety contribute to its utility in coordination chemistry and drug discovery. The compound's stability under standard conditions and compatibility with diverse reaction conditions make it a valuable building block for developing novel therapeutics or functional materials. Further research continues to explore its pharmacological and chemical properties.
1251362-57-8 structure
Product Name:3-(4-Amino-5-methyl-1H-pyrazol-1-yl)-1lambda6-thiolane-1,1-dione
CAS No:1251362-57-8
MF:C8H13N3O2S
MW:215.272720098495
CID:5700491
PubChem ID:60866325
Update Time:2025-05-27
3-(4-Amino-5-methyl-1H-pyrazol-1-yl)-1lambda6-thiolane-1,1-dione Chemical and Physical Properties
Names and Identifiers
-
- 1251362-57-8
- EN300-1112530
- 3-(4-Amino-5-methyl-1H-pyrazol-1-yl)-1lambda6-thiolane-1,1-dione
- CS-0352188
- 3-(4-Amino-5-methyl-1h-pyrazol-1-yl)tetrahydrothiophene 1,1-dioxide
- 1H-Pyrazol-4-amine, 5-methyl-1-(tetrahydro-1,1-dioxido-3-thienyl)-
-
- Inchi: 1S/C8H13N3O2S/c1-6-8(9)4-10-11(6)7-2-3-14(12,13)5-7/h4,7H,2-3,5,9H2,1H3
- InChI Key: ZEHNNHRCGCKXID-UHFFFAOYSA-N
- SMILES: S1(CCC(C1)N1C(C)=C(C=N1)N)(=O)=O
Computed Properties
- Exact Mass: 215.07284784g/mol
- Monoisotopic Mass: 215.07284784g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 311
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.6
- Topological Polar Surface Area: 86.4Ų
Experimental Properties
- Density: 1.58±0.1 g/cm3(Predicted)
- Boiling Point: 510.2±50.0 °C(Predicted)
- pka: 3.69±0.19(Predicted)
3-(4-Amino-5-methyl-1H-pyrazol-1-yl)-1lambda6-thiolane-1,1-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1112530-0.05g |
3-(4-amino-5-methyl-1H-pyrazol-1-yl)-1lambda6-thiolane-1,1-dione |
1251362-57-8 | 95% | 0.05g |
$768.0 | 2023-10-27 | |
| Enamine | EN300-1112530-0.1g |
3-(4-amino-5-methyl-1H-pyrazol-1-yl)-1lambda6-thiolane-1,1-dione |
1251362-57-8 | 95% | 0.1g |
$804.0 | 2023-10-27 | |
| Enamine | EN300-1112530-0.25g |
3-(4-amino-5-methyl-1H-pyrazol-1-yl)-1lambda6-thiolane-1,1-dione |
1251362-57-8 | 95% | 0.25g |
$840.0 | 2023-10-27 | |
| Enamine | EN300-1112530-0.5g |
3-(4-amino-5-methyl-1H-pyrazol-1-yl)-1lambda6-thiolane-1,1-dione |
1251362-57-8 | 95% | 0.5g |
$877.0 | 2023-10-27 | |
| Enamine | EN300-1112530-1.0g |
3-(4-amino-5-methyl-1H-pyrazol-1-yl)-1lambda6-thiolane-1,1-dione |
1251362-57-8 | 1g |
$1057.0 | 2023-06-09 | ||
| Enamine | EN300-1112530-2.5g |
3-(4-amino-5-methyl-1H-pyrazol-1-yl)-1lambda6-thiolane-1,1-dione |
1251362-57-8 | 95% | 2.5g |
$1791.0 | 2023-10-27 | |
| Enamine | EN300-1112530-5.0g |
3-(4-amino-5-methyl-1H-pyrazol-1-yl)-1lambda6-thiolane-1,1-dione |
1251362-57-8 | 5g |
$3065.0 | 2023-06-09 | ||
| Enamine | EN300-1112530-10.0g |
3-(4-amino-5-methyl-1H-pyrazol-1-yl)-1lambda6-thiolane-1,1-dione |
1251362-57-8 | 10g |
$4545.0 | 2023-06-09 | ||
| Enamine | EN300-1112530-1g |
3-(4-amino-5-methyl-1H-pyrazol-1-yl)-1lambda6-thiolane-1,1-dione |
1251362-57-8 | 95% | 1g |
$914.0 | 2023-10-27 | |
| Enamine | EN300-1112530-5g |
3-(4-amino-5-methyl-1H-pyrazol-1-yl)-1lambda6-thiolane-1,1-dione |
1251362-57-8 | 95% | 5g |
$2650.0 | 2023-10-27 |
3-(4-Amino-5-methyl-1H-pyrazol-1-yl)-1lambda6-thiolane-1,1-dione Related Literature
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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